Cas no 2462-84-2 (Methyl 9-Octadecenoate)

Methyl 9-Octadecenoate structure
Methyl 9-Octadecenoate structure
Product Name:Methyl 9-Octadecenoate
CAS No:2462-84-2
MF:C19H36O2
MW:296.487946510315
MDL:MFCD00066521
CID:270225
PubChem ID:5280590
Update Time:2025-07-17

Methyl 9-Octadecenoate Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid,methyl ester
    • ELAIDIC ACID METHYL ESTER
    • Methyl trans-9-octadecenoate
    • trans-9-Octadecenoic methyl ester
    • 18:1n-9 methyl ester
    • Methyl 9-octadecenoate
    • Methyl octadec-9-enoate
    • Methyl (9E)-9-octadecenoate
    • methyl-9-octadecenoate
    • Elaidic acid, methyl ester
    • CS-0368444
    • AI3-36449
    • CHEBI:177481
    • 2462-84-2
    • Fatty acids, C16-18 and C18-unsatd., Me esters
    • QYDYPVFESGNLHU-ZHACJKMWSA-N
    • D91837
    • Methyl elaidate, >=99% (capillary GC)
    • SCHEMBL37372
    • EN300-7420463
    • methyl (9E)-octadec-9-enoate
    • O0226
    • AKOS002676449
    • LS-14746
    • Elaidic acid-methyl ester
    • EINECS 217-712-4
    • 9-Octadecenoic acid, methyl ester, (9E)-
    • (E)-Methyl octadec-9-enoate
    • HY-N7861
    • ELAIDICACIDMETHYLESTER
    • 1937-62-8
    • 9-Octadecenoic acid, methyl ester
    • Methyl elaidate, analytical standard
    • Oleic Acid-1-13C, Methyl Ester
    • EN300-83039
    • 625736WPN1
    • SCHEMBL627648
    • CAA46284
    • Methyl 9(E)-Octadecenoate
    • 1BC8F548-0D8F-42D0-8028-21FFDDF0626E
    • NS00012952
    • DTXSID9062435
    • BAA93762
    • DTXSID40883778
    • trans-9-Octadecenoic acid methyl ester, certified reference material, 10 mg/mL in heptane, ampule of 1 mL
    • methyloctadec-9-enoate
    • methyl (E)-octadec-9-enoate
    • trans-9-Octadecenoic Acid Methyl Ester
    • Octadecenoic acid methyl ester, 9-(E)-
    • Q27891777
    • 9-Octadecenoic acid, methyl ester, (E)-
    • MFCD00066521
    • TRANS-OLEIC ACID METHYL ESTER
    • (E)-octadec-9-enoic acid methyl ester
    • CS-0138595
    • A880241
    • 9(E)-OCTADECENOIC ACID METHYL ESTER
    • METHYL ELAIDATE
    • J-012547
    • UNII-625736WPN1
    • Methyl (E)-9-Octadecenoate
    • FT-0673258
    • QYDYPVFESGNLHU-UHFFFAOYSA-N
    • NS00082188
    • 9-octadecenoic acid methyl ester
    • EINECS 219-559-9
    • 67762-38-3
    • SY052944
    • FT-0628768
    • FT-0777893
    • Methyl 9-Octadecenoate
    • MDL: MFCD00066521
    • Inchi: 1S/C19H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h10-11H,3-9,12-18H2,1-2H3/b11-10+
    • InChI Key: QYDYPVFESGNLHU-ZHACJKMWSA-N
    • SMILES: O(C)C(CCCCCCC/C=C/CCCCCCCC)=O

Computed Properties

  • Exact Mass: 296.27168
  • Monoisotopic Mass: 296.272
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 7.6

Experimental Properties

  • Density: 0.873±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 9-10 °C
  • Boiling Point: 145.5-147 ºC (1 Torr)
  • Flash Point: 92.4±20.4 ºC,
  • Refractive Index: 1.4523 (589.3 nm 20 ºC)
  • Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
  • PSA: 26.3
  • LogP: 6.19690
  • Vapor Pressure: Not available

Methyl 9-Octadecenoate Security Information

Methyl 9-Octadecenoate Pricemore >>

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Additional information on Methyl 9-Octadecenoate

Recent Advances in the Research of Methyl 9-Octadecenoate (CAS: 2462-84-2) in Chemical Biology and Pharmaceutical Applications

Methyl 9-octadecenoate (CAS: 2462-84-2), also known as methyl oleate, is a fatty acid methyl ester derived from oleic acid. It has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its versatile applications, ranging from drug delivery systems to biofuel production. This research brief aims to synthesize the latest findings on Methyl 9-octadecenoate, focusing on its chemical properties, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of Methyl 9-octadecenoate as a key intermediate in the synthesis of bioactive compounds. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of lipid-based nanoparticles for targeted drug delivery. The compound's amphiphilic nature enables it to enhance the solubility and bioavailability of hydrophobic drugs, making it a promising candidate for cancer therapeutics.

In addition to its pharmaceutical applications, Methyl 9-octadecenoate has been investigated for its antimicrobial properties. A 2024 study in the European Journal of Pharmacology revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains. The mechanism of action involves disruption of bacterial cell membranes, suggesting its potential as a novel antibiotic adjuvant.

From a chemical perspective, advancements in catalytic processes have improved the synthesis and purification of Methyl 9-octadecenoate. A recent publication in ACS Catalysis (2024) introduced a novel enzymatic method that significantly reduces production costs and environmental impact. This innovation is expected to facilitate large-scale manufacturing for industrial applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of Methyl 9-octadecenoate-based formulations. Ongoing research is exploring structural modifications to enhance stability and reduce off-target effects. Collaborative efforts between academia and industry are crucial to translating these findings into clinically viable products.

In conclusion, Methyl 9-octadecenoate (CAS: 2462-84-2) continues to be a molecule of interest in chemical biology and pharmaceutical research. Its multifunctional properties and adaptability to various applications underscore its potential to address unmet medical needs. Future studies should focus on mechanistic insights and translational research to fully harness its therapeutic benefits.

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